3-(4-Methoxyphenyl)isoxazole-5-sulfonyl chloride

• Molecular Formula: C10H8ClNO4S
• Molecular Weight: 273.69 g/mol
• IUPAC Name: 3-(4-methoxyphenyl)-1,2-oxazole-5-sulfonyl chloride
• InChI: InChI=1S/C10H8ClNO4S/c1-15-8-4-2-7(3-5-8)9-6-10(16-12-9)17(11,13)14/h2-6H,1H3
• InChI Key: LJAFUEOPUDMYED-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=C2)S(=O)(=O)Cl

Description

However, based on structural analogs and contextual data from the evidence, a general introduction can be inferred.

3-(4-Methoxyphenyl)isoxazole-5-sulfonyl chloride is a sulfonylated isoxazole derivative featuring a methoxy-substituted phenyl ring at the 3-position of the isoxazole core. Such compounds are typically used as intermediates in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, or materials requiring sulfonyl chloride reactivity (e.g., nucleophilic substitution or coupling reactions).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-Methoxyphenyl)-1,2-oxazole-5-sulfonylchloride typically involves the reaction of 4-methoxyphenylhydrazine with ethyl oxalyl chloride to form the corresponding oxazole intermediate. This intermediate is then treated with chlorosulfonic acid to introduce the sulfonyl chloride group at the 5-position of the oxazole ring .

Industrial Production Methods

Industrial production methods for this compound may involve the use of continuous flow reactors to optimize reaction conditions and improve yield. The use of such reactors allows for better control over reaction parameters such as temperature, pressure, and reaction time, leading to more efficient and scalable production processes .

Chemical Reactions Analysis

Types of Reactions

3-(4-Methoxyphenyl)-1,2-oxazole-5-sulfonylchloride undergoes various chemical reactions, including:

Nucleophilic substitution: The sulfonyl chloride group can be readily substituted by nucleophiles such as amines, alcohols, and thiols to form sulfonamide, sulfonate ester, and sulfonate thioester derivatives, respectively.

Oxidation and reduction: The oxazole ring can undergo oxidation and reduction reactions under appropriate conditions, leading to the formation of oxazole N-oxide and reduced oxazole derivatives.

Common Reagents and Conditions

Nucleophilic substitution: Common reagents include primary and secondary amines, alcohols, and thiols.

Oxidation: Oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are used for the oxidation of the oxazole ring.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are employed for the reduction of the oxazole ring.

Major Products Formed

Sulfonamide derivatives: Formed by the reaction with amines.

Sulfonate ester derivatives: Formed by the reaction with alcohols.

Sulfonate thioester derivatives: Formed by the reaction with thiols.

Oxazole N-oxide: Formed by the oxidation of the oxazole ring.

Reduced oxazole derivatives: Formed by the reduction of the oxazole ring .

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Investigated for its potential as an enzyme inhibitor and as a probe for studying enzyme mechanisms.

Medicine: Explored for its potential as a therapeutic agent due to its ability to interact with biological targets such as enzymes and receptors.

Industry: Utilized in the development of new materials and as a precursor for the synthesis of functionalized polymers.

Mechanism of Action

The mechanism of action of 3-(4-Methoxyphenyl)-1,2-oxazole-5-sulfonylchloride involves its interaction with specific molecular targets, such as enzymes and receptors. The sulfonyl chloride group can form covalent bonds with nucleophilic residues in the active site of enzymes, leading to enzyme inhibition. Additionally, the oxazole ring can interact with aromatic residues through π-π stacking interactions, further stabilizing the enzyme-inhibitor complex .

Comparison with Similar Compounds

Comparison with Similar Compounds

The evidence includes data on structurally related isoxazole sulfonyl chlorides and carbonyl chlorides. A comparative analysis is provided below, focusing on substituent effects, synthetic utility, and physicochemical properties.

Table 1: Structural and Property Comparison of Isoxazole Derivatives

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Applications/Notes	Evidence Source
5-Methyl-3-phenyl-4-isoxazolesulfonyl chloride	Methyl (C5), Phenyl (C3), -SO₂Cl (C4)	C₁₀H₈ClNO₃S	257.69	Sulfonylation reagent; intermediates
3-(2-Chlorophenyl)-5-methylisoxazole-4-carbonyl chloride	2-Chlorophenyl (C3), Methyl (C5), -COCl (C4)	C₁₁H₇Cl₂NO₂	256.09	Carbonylating agent; drug synthesis
(3-(4-Fluorophenyl)isoxazol-5-yl)methanamine hydrochloride	4-Fluorophenyl (C3), -CH₂NH₂ (C5)	C₁₀H₁₀ClFN₂O	240.65	Amine precursor; bioactive molecule

Key Observations:

Substituent Effects on Reactivity: Sulfonyl vs. Carbonyl Chlorides: Sulfonyl chlorides (e.g., 5-Methyl-3-phenyl-4-isoxazolesulfonyl chloride) exhibit higher electrophilicity compared to carbonyl chlorides (e.g., 3-(2-chlorophenyl)-5-methylisoxazole-4-carbonyl chloride), making them more reactive in nucleophilic substitutions . This contrasts with electron-withdrawing groups (e.g., Cl in or F in ), which enhance electrophilic character.

Synthetic Utility :

• 5-Methyl-3-phenyl-4-isoxazolesulfonyl chloride () is commercially available (Thermo Scientific™) and used in peptide synthesis or as a sulfonating agent.
• 3-(2-Chlorophenyl)-5-methylisoxazole-4-carbonyl chloride () is employed in drug synthesis, with applications in creating heterocyclic scaffolds.

Research Findings and Limitations

Gaps in Evidence: No direct studies on 3-(4-Methoxyphenyl)isoxazole-5-sulfonyl chloride were found in the provided sources. Comparisons rely on structural analogs. The methoxy group’s impact on sulfonyl chloride stability or reactivity remains speculative without experimental data.